2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-(5-methyl-1,2-oxazol-3-yl)benzamide
• InChI: InChI=1S/C13H14N2O2S/c1-3-18-11-7-5-4-6-10(11)13(16)14-12-8-9(2)17-15-12/h4-8H,3H2,1-2H3,(H,14,15,16)
• InChI Key: KXEFVOAHPJJCAO-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=NOC(=C2)C
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is an organic compound that belongs to the class of benzamides and has a molecular formula of C12H14N2O2S.

Mechanism of Action

The exact mechanism of action of 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide is not fully understood. However, it is believed to exert its anti-inflammatory and antitumor activities by inhibiting the activity of various enzymes and proteins involved in the inflammatory and tumor pathways. It has also been found to inhibit the replication of certain viruses by interfering with their replication cycle.
Biochemical and Physiological Effects:
2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide has been found to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α) in animal models. It has also been found to inhibit the growth and proliferation of various cancer cell lines. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide in lab experiments is its potent anti-inflammatory and antitumor activities. This makes it a valuable tool for studying the inflammatory and tumor pathways. However, one of the limitations of using this compound is its potential toxicity. It has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide. One of the main areas of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further studies are needed to determine the exact mechanism of action and potential side effects of this compound. Additionally, more research is needed to explore its potential use in other areas such as antiviral therapy and immunomodulation.

Synthesis Methods

The synthesis of 2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide involves the reaction of 5-methylisoxazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 2-mercaptoethanol to obtain the thioester intermediate. Finally, the thioester intermediate is reacted with 2-aminobenzamide to form the desired compound.

Scientific Research Applications

2-(ethylthio)-N-(5-methyl-3-isoxazolyl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit potent anti-inflammatory, antitumor, and antiviral activities. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.